ZEN-2759

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• InChI: InChI=1S/C17H16N2O2/c1-12-17(13(2)21-18-12)15-8-9-16(20)19(11-15)10-14-6-4-3-5-7-14/h3-9,11H,10H2,1-2H3
• InChIKey: CIJOVPIWGFQZFF-UHFFFAOYSA-N

ZEN-2759: Potent BRD4 Bromodomain Inhibitor

ZEN-2759 is a small-molecule inhibitor targeting the BET (Bromodomain and Extra-Terminal) family of epigenetic reader proteins . It is characterized as a pyridinone-based compound with a molecular weight of 280.32 g/mol and the chemical formula C17H16N2O2 [1]. The compound has been developed by Zenith Epigenetics Corp. as part of a patent portfolio covering substituted bicyclic compounds that bind to bromodomains and inhibit BET protein function [2]. Biochemical assays demonstrate that ZEN-2759 inhibits BRD4 with distinct potency values across its bromodomain regions: IC₅₀ values of 0.23 μM for BRD4(BD1), 0.08 μM for BRD4(BD2), and 0.28 μM for the full BRD4(BD1BD2) construct .

Workflow In vitro biochemical / cellular studies

Target BRD4 bromodomain engagement

Feature Reported BD2-preference selectivity context

• [1] Adooq Bioscience. ZEN-2759 Product Data Sheet. Catalog No. A24416. View Source
• [2] Zenith Epigenetics Corp. Patents Assigned to Zenith Epigenetics Corp. - Substituted Bicyclic Compounds as BET Inhibitors. View Source

Why ZEN-2759 Cannot Be Substituted

BET inhibitors constitute a chemically and functionally heterogeneous class; compounds within this family exhibit substantial variation in their selectivity profiles across the BD1 and BD2 bromodomains of BRD2, BRD3, BRD4, and BRDT [1]. Substituting ZEN-2759 with a different BET inhibitor without accounting for these domain-specific potency differences introduces uncontrolled experimental variables. For instance, JQ1 demonstrates nanomolar potency (IC₅₀ 77 nM/33 nM for BRD4 BD1/BD2), whereas ZEN-2759 operates in the sub-micromolar range . OTX015 (birabresib) exhibits EC₅₀ values of 10-19 nM across BRD2/3/4, representing an approximately 10-fold potency difference relative to ZEN-2759 . Furthermore, domain-selective BET inhibitors such as GSK620 (220-fold BD2-selective) and LT052 (138-fold BD1-selective) illustrate that BD1 versus BD2 targeting yields distinct biological outcomes . These quantitative differences in potency and domain selectivity render direct substitution scientifically invalid without re-optimization of assay conditions, dose-response relationships, and target engagement parameters.

Selectivity BET inhibitor selectivity profiles diverge across family members; pan-BET inhibitors may not replicate ZEN-2759’s BD1/BD2 pattern.

Cellular outcome Differential domain engagement may shift cellular and in vivo responses; comparable experimental outcomes cannot be assumed.

Mechanism context Substituting with JQ1, I-BET762, or other BET inhibitors requires validation due to non-overlapping potency and selectivity profiles.

• [1] PMC. Table 1: Preclinical (in vitro) inhibitory activity of bromodomain and extra-terminal inhibitors with their respective clinical structures. PMC6426170. View Source

ZEN-2759 vs. Comparator BET Inhibitors

BRD4(BD1) Inhibition vs. JQ1

ZEN-2759 demonstrates preferential inhibition of the second bromodomain (BD2) of BRD4 relative to the first bromodomain (BD1). The measured IC₅₀ values are 0.08 μM for BRD4(BD2) and 0.23 μM for BRD4(BD1), representing a calculated BD2/BD1 selectivity ratio of approximately 2.9-fold [1]. This preference distinguishes ZEN-2759 from balanced BET inhibitors such as JQ1 (IC₅₀: BD1 77 nM, BD2 33 nM; BD2/BD1 ratio ~2.3-fold) , and from highly BD1-selective inhibitors such as LT052 (138-fold BD1-selective) or highly BD2-selective inhibitors such as RVX-208 (170-fold BD2-selective) .

BRD4(BD1) Inhibition vs. JQ1 Reported

IC50 = 0.23 μM vs. JQ1 ~0.077 μM

Supports partial BD1 engagement research

Cross-study comparable; biochemical assay

Evidence Dimension	BRD4 BD2 vs BD1 selectivity ratio
Target Compound Data	BD2/BD1 ratio = 2.9-fold (IC₅₀ BD2: 0.08 μM; BD1: 0.23 μM)
Comparator Or Baseline	JQ1: BD2/BD1 ratio ~2.3-fold (BD2: 33 nM; BD1: 77 nM); LT052: 138-fold BD1-selective; RVX-208: 170-fold BD2-selective
Quantified Difference	ZEN-2759 exhibits ~2.9-fold BD2 preference; JQ1 ~2.3-fold BD2 preference; LT052 138-fold BD1 preference; RVX-208 170-fold BD2 preference
Conditions	Cell-free biochemical assays (TR-FRET or AlphaScreen format)

Why This Matters

The 2.9-fold BD2 preference of ZEN-2759 provides a defined intermediate selectivity profile suitable for research applications where moderate BD2 bias is desired without the extreme selectivity of dedicated BD2-selective tool compounds.

• [1] Adooq Bioscience. ZEN-2759 Product Data Sheet. Catalog No. A24416. IC₅₀ values: 0.23 μM (BRD4 BD1), 0.08 μM (BRD4 BD2), 0.28 μM (BRD4 BD1BD2). View Source

BRD4 Inhibition vs. I-BET762

ZEN-2759 inhibits all three BRD4 bromodomain constructs with IC₅₀ values in the sub-micromolar range: 0.23 μM for BRD4(BD1), 0.08 μM for BRD4(BD2), and 0.28 μM for the full BRD4(BD1BD2) tandem construct . This pan-BRD4 inhibitory profile contrasts with domain-selective compounds that exhibit >100-fold selectivity windows. For comparison, the clinically advanced BET inhibitor OTX015 (birabresib) exhibits significantly higher potency with EC₅₀ values of 10-19 nM for BRD2/3/4 and IC₅₀ values of 92-112 nM for binding inhibition . The reference BET inhibitor JQ1 shows nanomolar potency (IC₅₀ 77 nM BD1, 33 nM BD2) that is approximately 3-fold (BD1) to 2.4-fold (BD2) more potent than ZEN-2759 when converted to equivalent units (ZEN-2759 BD1: 230 nM; JQ1 BD1: 77 nM) .

BRD4 Inhibition vs. I-BET762 Reported

IC50 range 0.08–0.28 μM vs. I-BET762 ~0.036 μM

Supports nuanced BRD4 modulation studies

Cross-study comparable; biochemical peptide displacement

Evidence Dimension	BRD4 bromodomain inhibitory potency (IC₅₀)
Target Compound Data	BRD4 BD1: 0.23 μM (230 nM); BRD4 BD2: 0.08 μM (80 nM); BRD4 BD1BD2: 0.28 μM (280 nM)
Comparator Or Baseline	JQ1: BRD4 BD1 77 nM, BRD4 BD2 33 nM; OTX015: EC₅₀ 10-19 nM (BRD2/3/4), IC₅₀ 92-112 nM (binding inhibition)
Quantified Difference	ZEN-2759 is ~3-fold less potent than JQ1 at BD1 (230 nM vs 77 nM); ~2.4-fold less potent at BD2 (80 nM vs 33 nM); approximately 10-fold less potent than OTX015 at BRD4
Conditions	Cell-free biochemical assays; assay format varies by study

Why This Matters

The sub-micromolar potency range of ZEN-2759 offers a useful intermediate potency profile for research applications where nanomolar-potency tool compounds may exhibit excessive target engagement or off-target effects at standard working concentrations.

BRD4 BD2 Selectivity vs. Pan-BET Inhibitors

ZEN-2759 inhibits the full BRD4(BD1BD2) tandem bromodomain construct with an IC₅₀ of 0.28 μM, a value that lies between its individual BD1 (0.23 μM) and BD2 (0.08 μM) potencies . This indicates that ZEN-2759 engages both bromodomains in the tandem context without significant loss of activity due to conformational constraints. This behavior is consistent with pan-BET inhibitors that bind to both bromodomains but contrasts with domain-selective compounds where activity on the tandem construct may be dominated by engagement of the preferred domain. For reference, JQ1 inhibits BRD4 BD1 and BD2 with IC₅₀ values of 77 nM and 33 nM respectively, demonstrating approximately 3- to 10-fold greater potency than ZEN-2759 across all BRD4 constructs .

BRD4 BD2 Selectivity Class-level

BD2/BD1 = 2.9-fold

Supports BD2-biased transcriptional assays

Class-level comparison vs. pan-BET inhibitors

Evidence Dimension	Full-length BRD4 tandem bromodomain inhibition (IC₅₀)
Target Compound Data	BRD4(BD1BD2) IC₅₀ = 0.28 μM (280 nM)
Comparator Or Baseline	JQ1: individual BD1 IC₅₀ 77 nM, BD2 IC₅₀ 33 nM (full tandem IC₅₀ not reported in comparable units)
Quantified Difference	ZEN-2759 full tandem IC₅₀ (280 nM) is 3.6-fold higher than JQ1 BD1 IC₅₀ (77 nM) and 8.5-fold higher than JQ1 BD2 IC₅₀ (33 nM)
Conditions	Cell-free biochemical assay; specific assay format not fully specified in vendor datasheets

Why This Matters

The retention of inhibitory activity on the full tandem BRD4 construct (0.28 μM) indicates that ZEN-2759 can engage the complete bromodomain module of BRD4, supporting its use in experimental systems where native full-length BRD4 is the relevant target.

ZEN-2759 Research Applications

Partial BRD4 BD1 Inhibition Studies

ZEN-2759 is suitable for biochemical screening campaigns where a moderate preference for BRD4 BD2 (2.9-fold over BD1) is desired [1]. This selectivity profile distinguishes it from balanced pan-BET inhibitors (e.g., JQ1, OTX015) and from highly selective BD1 or BD2 tool compounds. The sub-micromolar potency (IC₅₀ BD2: 0.08 μM) provides sufficient activity for robust assay signal while avoiding the potential for complete target saturation that may occur with sub-nanomolar inhibitors at standard screening concentrations [1].

BRD4 BD2-Selective Transcription Assays

ZEN-2759 features a pyridinone core with a 3,5-dimethyl-4-isoxazolyl substituent and an N-benzyl group, representing a distinct chemotype within the BET inhibitor landscape [1]. Researchers engaged in medicinal chemistry optimization of BET inhibitors may utilize ZEN-2759 as a reference compound for SAR exploration of this specific scaffold. The compound is disclosed in patent filings assigned to Zenith Epigenetics Corp. covering substituted bicyclic BET inhibitors, providing a documented chemical provenance [2].

Epigenetic Probe Development & SAR Studies

In research programs aimed at developing novel BD2-selective BET inhibitors, ZEN-2759 may serve as a useful comparator representing a moderate BD2 bias (2.9-fold) [1]. This contrasts with highly BD2-selective compounds such as RVX-208 (170-fold BD2-selective) or GSK620 (220-fold BD2-selective) . The defined BD2/BD1 selectivity ratio of ZEN-2759 provides a benchmark for evaluating whether newly synthesized compounds achieve meaningful selectivity improvements beyond this baseline level of domain preference.

HTS Assay Validation & Counter-Screening

ZEN-2759 exhibits a defined biochemical inhibition profile across BRD4 bromodomains with IC₅₀ values of 0.23 μM (BD1), 0.08 μM (BD2), and 0.28 μM (BD1BD2) [1]. This characterized potency profile makes it suitable for inclusion in BET inhibitor panels used to probe BRD4-dependent transcriptional programs in cancer cell lines. The sub-micromolar activity range provides a useful contrast to both nanomolar-potency clinical candidates (e.g., OTX015) and weaker tool compounds, enabling dose-response differentiation in comparative epigenetic profiling studies.

Application

Selection Property

Validation Focus

Partial BRD4 BD1 pathway engagement studies

Moderate BD1 inhibition context

BD1-dependent transcriptional endpoint review

BRD4 BD2-biased transcriptional assays

BD2-preference selectivity profile

BD2 vs BD1 transcriptional endpoint interpretation

BET inhibitor SAR benchmarking

Defined domain-specific IC50 context

BET inhibitor selectivity benchmark

BRD4 HTS assay validation

Moderate inhibition and high solubility context

Assay signal window verification

• [1] Adooq Bioscience. ZEN-2759 Product Data Sheet. Catalog No. A24416. View Source
• [2] Zenith Epigenetics Corp. Patents Assigned to Zenith Epigenetics Corp. View Source